Cas no 2229171-08-6 (4-(azidomethyl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole
• CAS No: 2229171-08-6
• MF: C₆H₉N₅
• MW: 151.169159650803
• CID: 5997907
• PubChem ID: 151597805
• Update Time: 2025-05-20

4-(azidomethyl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole
• EN300-1765974
• 2229171-08-6

• Inchi： 1S/C6H9N5/c1-5-6(3-8-10-7)4-11(2)9-5/h4H,3H2,1-2H3
• InChI Key： QJVKNHFRZOWYDN-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN=[N+]=[N-])C(C)=N1

Computed Properties

• Exact Mass: 151.08579531g/mol
• Monoisotopic Mass: 151.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.2Ų

Additional information on 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole

4-(Azidomethyl)-1,3-Dimethyl-1H-Pyrazole: A Comprehensive Overview

The compound 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole (CAS No. 2229171-08-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of an azidomethyl group (-CH₂N₃) at the 4-position and dimethyl substituents at the 1 and 3 positions imparts unique electronic and structural properties to this molecule. Recent studies have highlighted its role in click chemistry, drug delivery systems, and advanced materials development.

Pyrazoles are well-known for their versatility in organic synthesis due to their ability to undergo various functional group transformations. The azidomethyl group in 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole is particularly reactive, making it a valuable substrate for click chemistry reactions such as the Huisgen cycloaddition. This reaction is widely used to form stable triazole linkages, which are essential in the construction of complex molecules and materials. The dimethyl substituents at the 1 and 3 positions further enhance the molecule's stability and reactivity, making it a preferred choice for researchers in medicinal chemistry and materials science.

Recent advancements in the synthesis of 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole have focused on improving yield and purity through optimized reaction conditions. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly accelerate the formation of this compound while maintaining high stereochemical control. Such methods are particularly advantageous in large-scale production for industrial applications.

In terms of applications, 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole has shown promise in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The azide group can be functionalized with various targeting ligands or therapeutic agents, enabling precise delivery to specific tissues or cells. Additionally, this compound has been explored as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to form robust triazole linkages makes it an ideal candidate for these applications.

The pharmacological properties of 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole have also been a subject of recent research. Studies indicate that this compound exhibits moderate anti-inflammatory activity, making it a potential candidate for developing novel anti-inflammatory drugs. Furthermore, its ability to modulate cellular signaling pathways suggests its role in cancer therapy. Ongoing clinical trials are evaluating its efficacy in treating various types of cancers.

In conclusion, 4-(azidomethyl)-1,3-dimethyl-1H-pyrazole (CAS No. 2229171-08-6) is a versatile compound with wide-ranging applications in organic synthesis, drug delivery systems, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers across multiple disciplines. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.